2-Dibenzofuranol, 6,7,8,9-tetrahydro-1-(((1,1-dimethylethyl)amino)methyl)-, hydrochloride

• CAS No.: 118638-17-8
• Molecular Formula: C17H24ClNO2
• Molecular Weight: 309.8 g/mol
• IUPAC Name: 1-[(tert-butylamino)methyl]-6,7,8,9-tetrahydrodibenzofuran-2-ol;hydrochloride
• InChI: InChI=1S/C17H23NO2.ClH/c1-17(2,3)18-10-12-13(19)8-9-15-16(12)11-6-4-5-7-14(11)20-15;/h8-9,18-19H,4-7,10H2,1-3H3;1H
• InChI Key: MNEHQQSOKFOHHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=C(C=CC2=C1C3=C(O2)CCCC3)O.Cl

Description

2-Dibenzofuranol, 6,7,8,9-tetrahydro-1-(((1,1-dimethylethyl)amino)methyl)-, hydrochloride is a chemical compound that belongs to the dibenzofuran family This compound is characterized by its complex structure, which includes a dibenzofuran core with various functional groups attached

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Dibenzofuranol, 6,7,8,9-tetrahydro-1-(((1,1-dimethylethyl)amino)methyl)-, hydrochloride typically involves multiple steps. The process begins with the preparation of the dibenzofuran core, followed by the introduction of the tetrahydro group and the attachment of the 1-(((1,1-dimethylethyl)amino)methyl) group. The final step involves the formation of the hydrochloride salt. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process may include continuous flow reactors, automated systems, and stringent quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

2-Dibenzofuranol, 6,7,8,9-tetrahydro-1-(((1,1-dimethylethyl)amino)methyl)-, hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or ketone products, while reduction may produce alcohols or amines. Substitution reactions can lead to a wide range of derivatives with different functional groups.

Scientific Research Applications

2-Dibenzofuranol, 6,7,8,9-tetrahydro-1-(((1,1-dimethylethyl)amino)methyl)-, hydrochloride has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: It is used in the production of specialty chemicals, materials, and other industrial products.

Mechanism of Action

The mechanism of action of 2-Dibenzofuranol, 6,7,8,9-tetrahydro-1-(((1,1-dimethylethyl)amino)methyl)-, hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

2-Dibenzofuranol, 6,7,8,9-tetrahydro-1-(((1,1-dimethylethyl)amino)methyl)-, hydrochloride can be compared with other similar compounds, such as:

Dibenzofuran: The parent compound with a simpler structure and different chemical properties.

Tetrahydrodibenzofuran: A related compound with a similar core structure but lacking the 1-(((1,1-dimethylethyl)amino)methyl) group.

Other substituted dibenzofurans: Compounds with various functional groups attached to the dibenzofuran core, each with unique properties and applications.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.